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Compound of Interest

Compound Name: BSJ-03-123

Cat. No.: B2452121

Audience: Researchers, scientists, and drug development professionals.

Introduction

BSJ-03-123 is a selective and potent small-molecule degrader of Cyclin-Dependent Kinase 6
(CDK®6) developed as a PROTAC (Proteolysis Targeting Chimera). It is a valuable tool for
studying the cellular functions of CDK6 and for investigating its therapeutic potential,
particularly in contexts such as acute myeloid leukemia (AML). Accurate and consistent
preparation of stock solutions is critical for obtaining reliable and reproducible experimental
results. This document provides a detailed protocol for the preparation, storage, and handling
of BSJ-03-123 stock solutions in Dimethyl Sulfoxide (DMSO).

Physicochemical Properties

A summary of the key quantitative data for BSJ-03-123 is presented in the table below. It is
crucial to always refer to the batch-specific molecular weight provided on the product's
certificate of analysis.
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Property Value Reference
Molecular Weight 937.02 g/mol [1112][3]
Formula Ca7H56N10011 [1][2]

CAS Number 2361493-16-3 [1][2]
Solubility in DMSO Up to 100 mM (or 93.7 mg/mL)  [1][2]

Purity >98% [1]

Storage (Powder) -20°C [3]

Storage (Stock Sol.) -20°C or -80°C (aliquoted) [4115]

Experimental Protocol: Preparation of a 10 mM

Stock Solution

This protocol describes the preparation of a 10 mM stock solution of BSJ-03-123 in DMSO.

The same principles can be applied to prepare stock solutions of different concentrations by

adjusting the mass of the compound and the volume of the solvent accordingly.

3.1. Materials

e BSJ-03-123 powder

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

» Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

o \ortex mixer

e (Optional) Sonicator

3.2. Procedure
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» Equilibration: Before opening, allow the vial containing BSJ-03-123 powder to equilibrate to
room temperature for at least 30 minutes. This prevents the condensation of moisture onto
the hygroscopic compound.

e Mass Calculation: To prepare 1 mL of a 10 mM stock solution, the required mass of BSJ-03-
123 is calculated using the following formula: Mass (mg) = Desired Concentration (mM) x
Volume (mL) x Molecular Weight ( g/mol ) / 1000 Mass (mg) = 10 mM x 1 mL x 937.02 g/mol
/1000 = 9.37 mg

e Weighing: Carefully weigh out 9.37 mg of BSJ-03-123 powder using a calibrated analytical
balance and transfer it to a sterile microcentrifuge tube or an amber glass vial.

e Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the BSJ-03-123
powder.

» Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate
dissolution. If the compound does not dissolve completely, gentle warming in a water bath
(not exceeding 40°C) or brief sonication can be applied. Visually inspect the solution to
ensure that all solid material has dissolved and the solution is clear.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can lead to degradation
of the compound, it is recommended to aliquot the stock solution into smaller, single-use
volumes (e.g., 10-50 pL) in sterile microcentrifuge tubes. Store the aliquots at -20°C or -80°C
for long-term storage. When stored properly, the stock solution should be stable for several
months.

Calculations for Different Stock Concentrations

The following table provides the required mass of BSJ-03-123 to prepare 1 mL of stock
solution at various common concentrations.
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Desired Concentration (mM)

Mass of BSJ-03-123 for 1 mL (mg)

1 0.937
5 4.685
10 9.37

20 18.74
50 46.85
100 93.70

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the preparation of the BSJ-03-123 stock

solution.
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Preparation

Start: Equilibrate BSJ-03-123 to Room Temperature

Weigh 9.37 mg of BSJ-03-123

Add 1 mL of Anhydrous DMSO

Vortex/Sonicate to Dissolve
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Solution is Clear

Storage
Y
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:
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Click to download full resolution via product page

Caption: Workflow for BSJ-03-123 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. bio-techne.com [bio-techne.com]

e 2.BSJ-03-123 | Active Degraders | Tocris Bioscience [tocris.com]
e 3. medkoo.com [medkoo.com]

e 4. selleckchem.com [selleckchem.com]

e 5. BSJ-03-123 HCI|COA [dcchemicals.com]

« To cite this document: BenchChem. [Application Notes and Protocols: Preparation of BSJ-
03-123 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2452121#how-to-prepare-bsj-03-123-stock-solution-
in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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